Cas no 123802-80-2 ((2R)-2-benzyl-3-hydroxypropanoic acid)

• Product Name: (2R)-2-benzyl-3-hydroxypropanoic acid
• CAS No: 123802-80-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD06658933
• CID: 139101
• PubChem ID: 11805344
• Update Time: 2025-06-08

(2R)-2-benzyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(hydroxymethyl)-, (aR)-
• (R)-2-Benzyl-3-hydroxypropionic Acid
• 2-benzyl-3-hydroxypropanoic acid
• (2R)-2-benzyl-3-hydroxypropionic acid
• (R)-2-Benzyl-3-hydroxypropanoic acid
• (R)-2-hydroxymethyl-3-phenylpropionic acid
• Benzenepropanoic acid,a-(hydroxymethyl)-,(aR)
• (alphaR)-alpha-(Hydroxymethyl)benzenepropanoic acid
• (S)-2-(hydroxyMethyl)-3-phenylpropanoic acid
• (2R)-2-benzyl-3-hydroxypropanoic acid
• SCHEMBL839261
• (R)-2-BENZYL-3-HYDROXYPROPANOICACID
• AKOS006293863
• Benzenepropanoic acid, alpha-(hydroxymethyl)-, (alphaR)-
• MFCD06658933
• AS-80081
• 123802-80-2
• Benzenepropanoic acid,a-(hydroxymethyl)-,(ar)-
• RDUHFHDKXQBHMH-SECBINFHSA-N
• CS-0443207

• MDL： MFCD06658933
• Inchi： 1S/C10H12O3/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m1/s1
• InChI Key： RDUHFHDKXQBHMH-SECBINFHSA-N
• SMILES： OC[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67.5-68.5 ºC (ethyl ether hexane )
• Solubility: Slightly soluble (29 g/l) (25 º C),
• PSA: 57.53000
• LogP: 0.92220

Additional information on (2R)-2-benzyl-3-hydroxypropanoic acid

Introduction to (2R)-2-benzyl-3-hydroxypropanoic Acid (CAS No. 123802-80-2)

(2R-2-benzyl-3-hydroxypropanoic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. With a CAS number of 123802-80-2, this molecule has garnered attention for its potential applications in drug development and biochemical research. This article provides an in-depth exploration of the compound, its chemical characteristics, and its relevance to contemporary scientific advancements.

The molecular structure of (2R-2-benzyl-3-hydroxypropanoic acid) consists of a benzyl group attached to a propanoic acid backbone, with a hydroxyl group at the third carbon position. This configuration imparts specific stereochemical and electronic properties, making it a valuable scaffold for designing novel bioactive molecules. The stereochemistry at the 2R position is particularly noteworthy, as it influences the compound's interactions with biological targets.

In recent years, there has been growing interest in (2R-2-benzyl-3-hydroxypropanoic acid) due to its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has explored its interactions with polyphenol receptors and their implications in anti-inflammatory and antioxidant responses.

The hydroxyl group in the structure of (2R-2-benzyl-3-hydroxypropanoic acid) plays a crucial role in determining its solubility and reactivity. This feature allows the compound to engage in hydrogen bonding interactions, which are essential for its binding affinity to biological targets. Additionally, the benzyl group contributes to the molecule's lipophilicity, influencing its absorption and distribution within biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of (2R-2-benzyl-3-hydroxypropanoic acid). Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects. These computational models are complemented by experimental validations, which have confirmed the efficacy of (2R-2-benzyl-3-hydroxypropanoic acid) in modulating specific biological pathways.

The synthesis of (2R-2-benzyl-3-hydroxypropanoic acid) presents unique challenges due to its stereospecificity. Researchers have developed sophisticated synthetic routes to achieve high enantiomeric purity, ensuring that the desired stereochemical configuration is maintained. These synthetic strategies often involve chiral auxiliaries or catalysts, which are critical for achieving the correct stereochemical outcome.

In conclusion, (2R-2-benzyl-3-hydroxypropanoic acid) (CAS No. 123802-80-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As scientific understanding continues to evolve, further exploration of this compound's properties and applications will undoubtedly yield exciting discoveries.